Cas no 29699-21-6 (Butanedioic acid,2-sulfo-, 1,4-diisooctyl ester)

Butanedioic acid,2-sulfo-, 1,4-diisooctyl ester structure
29699-21-6 structure
Product Name:Butanedioic acid,2-sulfo-, 1,4-diisooctyl ester
CAS No:29699-21-6
MF:C20H38O7S
MW:422.576526165009
CID:277924
PubChem ID:34668
Update Time:2025-04-19

Butanedioic acid,2-sulfo-, 1,4-diisooctyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,2-sulfo-, 1,4-diisooctyl ester
    • 1,4-bis(octan-2-yloxy)-1,4-dioxobutane-2-sulfonic acid
    • 1,4-Diisooctyl sulphosuccinate
    • DTXSID50860257
    • SCHEMBL10172884
    • 29699-21-6
    • 1,4-Bis[(octan-2-yl)oxy]-1,4-dioxobutane-2-sulfonic acid
    • EINECS 249-782-7
    • Inchi: 1S/C20H38O7S/c1-5-7-9-11-13-16(3)26-19(21)15-18(28(23,24)25)20(22)27-17(4)14-12-10-8-6-2/h16-18H,5-15H2,1-4H3,(H,23,24,25)
    • InChI Key: DIDMQECWEAWNQA-UHFFFAOYSA-N
    • SMILES: S(C(C(=O)OC(C)CCCCCC)CC(=O)OC(C)CCCCCC)(=O)(=O)O

Computed Properties

  • Exact Mass: 422.23394
  • Monoisotopic Mass: 422.233824
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 18
  • Complexity: 539
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 115
  • XLogP3: 5.5

Experimental Properties

  • Density: 1.096
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.475
  • PSA: 106.97
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